Cas no 2228615-90-3 ({1-(2,6-dichloro-5-fluoropyridin-3-yl)methylcyclopropyl}methanamine)

• Product Name: {1-(2,6-dichloro-5-fluoropyridin-3-yl)methylcyclopropyl}methanamine
• CAS No: 2228615-90-3
• MF: C₁₀H₁₁Cl₂FN₂
• MW: 249.112143754959
• CID: 5778084
• PubChem ID: 165968724
• Update Time: 2025-10-30

{1-(2,6-dichloro-5-fluoropyridin-3-yl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-1975839
• {1-[(2,6-dichloro-5-fluoropyridin-3-yl)methyl]cyclopropyl}methanamine
• 2228615-90-3
• {1-(2,6-dichloro-5-fluoropyridin-3-yl)methylcyclopropyl}methanamine

• Inchi： 1S/C10H11Cl2FN2/c11-8-6(3-7(13)9(12)15-8)4-10(5-14)1-2-10/h3H,1-2,4-5,14H2
• InChI Key： INBJLQYDKDRJPV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(N=1)Cl)F)CC1(CN)CC1

Computed Properties

• Exact Mass: 248.0283319g/mol
• Monoisotopic Mass: 248.0283319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9Ų

Additional information on {1-(2,6-dichloro-5-fluoropyridin-3-yl)methylcyclopropyl}methanamine

Chemical Profile of {1-(2,6-dichloro-5-fluoropyridin-3-yl)methylcyclopropyl}methanamine (CAS No. 2228615-90-3)

{1-(2,6-dichloro-5-fluoropyridin-3-yl)methylcyclopropyl}methanamine (CAS No. 2228615-90-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse pharmacological properties. The presence of multiple substituents, including {2,6-dichloro-5-fluoropyridine} and a {cyclopropyl} group, contributes to its complex molecular architecture and may influence its interactions with biological targets.

The {2,6-dichloro-5-fluoropyridine} moiety is particularly noteworthy as it introduces both electron-withdrawing and electron-donating effects, which can modulate the electronic properties of the molecule. This feature is often exploited in drug design to enhance binding affinity and selectivity. Additionally, the {cyclopropyl} group, a small cyclic structure, can introduce steric hindrance and influence the conformational flexibility of the compound. These structural elements collectively contribute to the compound's potential as a lead molecule in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have suggested that derivatives of {pyridine} with similar substituents may exhibit inhibitory effects on various enzymes and receptors involved in metabolic pathways. For instance, the {2,6-dichloro-5-fluoropyridine} scaffold has been explored in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The {cyclopropyl} group's presence may further enhance these effects by improving binding interactions.

In vitro studies have begun to unravel the pharmacological profile of {1-(2,6-dichloro-5-fluoropyridin-3-yl)methylcyclopropyl}methanamine. Preliminary data indicate that this compound demonstrates moderate affinity for certain enzyme targets, suggesting its potential as an inhibitor. The exact mechanisms by which it exerts its effects are still under investigation, but early findings are promising. Researchers are particularly interested in how the combination of the {dichloro} and {fluoro} substituents influences the compound's reactivity and binding properties.

The synthesis of this compound presents a challenge due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such molecules. Techniques such as cross-coupling reactions and palladium-catalyzed transformations have been employed to construct the desired framework efficiently. The synthesis route also involves careful optimization to ensure high yields and purity, which are critical for subsequent biological testing.

As interest in targeted therapies continues to grow, compounds like {1-(2,6-dichloro-5-fluoropyridin-3-yl)methylcyclopropyl}methanamine are being evaluated for their potential in treating a range of diseases. The pyridine derivatives' ability to modulate enzyme activity makes them attractive candidates for drugs that address metabolic disorders and other conditions linked to enzymatic dysfunction. Furthermore, the structural diversity inherent in these compounds allows for extensive chemical modification, enabling researchers to fine-tune their properties for optimal therapeutic efficacy.

The regulatory landscape for new pharmaceuticals requires rigorous testing to ensure safety and efficacy before they can be approved for clinical use. Current research on {1-(2,6-dichloro-5-fluoropyridin-3-yl)methylcyclopropyl}methanamine is focused on understanding its pharmacokinetic behavior and potential side effects. Animal models are being used to assess toxicity and pharmacodynamics, providing valuable insights into how the compound behaves in a living system. These studies are essential steps toward determining whether this molecule has sufficient promise to progress into human clinical trials.

The role of computational tools in drug discovery cannot be overstated. Advanced algorithms can predict how different molecular structures will interact with biological targets, significantly reducing the time and cost associated with experimental screening. For compounds like {1-(2,6-dichloro-5-fluoropyridin-3-yl)methylcyclopropyl}methanamine}, computational modeling has helped identify key structural features that contribute to their activity. This approach not only accelerates the discovery process but also aids in designing more effective derivatives by highlighting areas for modification.

Collaborations between academic institutions and pharmaceutical companies are increasingly common in drug development research. Such partnerships allow for shared expertise and resources, fostering innovation and accelerating progress towards new treatments. The study of compounds like {1-(2,6-dichloro-5-fluoropyridin-3-yl)methylcyclopropyl}methanamine benefits from these collaborations, as they enable researchers to access cutting-edge technologies and diverse perspectives that might not be available otherwise.

The future prospects for this compound remain promising as ongoing research continues to uncover new possibilities for its application. Innovations in synthetic chemistry may lead to more efficient production methods, while advances in biotechnology could expand its therapeutic potential. As our understanding of biological systems grows more sophisticated, so too does our ability to design molecules that interact precisely with disease-causing targets.